Cas no 1705496-18-9 (3-(4-chloro-3-methylphenyl)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)propanamide)

• Product Name: 3-(4-chloro-3-methylphenyl)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)propanamide
• CAS No: 1705496-18-9
• MF: C₂₀H₁₉ClN₂OS
• MW: 370.895662546158
• CID: 6546399
• PubChem ID: 90627904
• Update Time: 2025-05-21

3-(4-chloro-3-methylphenyl)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-3-methylphenyl)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)propanamide
• F6471-6178
• 3-(4-chloro-3-methylphenyl)-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]propanamide
• AKOS025101369
• 1705496-18-9
• 3-(4-chloro-3-methylphenyl)-N-{[5-(thiophen-3-yl)pyridin-3-yl]methyl}propanamide

• Inchi： 1S/C20H19ClN2OS/c1-14-8-15(2-4-19(14)21)3-5-20(24)23-11-16-9-18(12-22-10-16)17-6-7-25-13-17/h2,4,6-10,12-13H,3,5,11H2,1H3,(H,23,24)
• InChI Key： NBYUIXOGBDXZNB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CCC(NCC1C=NC=C(C2=CSC=C2)C=1)=O

Computed Properties

• Exact Mass: 370.0906621g/mol
• Monoisotopic Mass: 370.0906621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 70.2Ų

Additional information on 3-(4-chloro-3-methylphenyl)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)propanamide

3-(4-Chloro-3-methylphenyl)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)propanamide (CAS No. 1705496-18-9): An Emerging Compound in Medicinal Chemistry

3-(4-Chloro-3-methylphenyl)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)propanamide (CAS No. 1705496-18-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its CAS number 1705496-18-9, belongs to a class of molecules known for their ability to modulate various biological pathways, making it a promising candidate for drug development.

The chemical structure of 3-(4-chloro-3-methylphenyl)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)propanamide is characterized by a central propanamide backbone flanked by a 4-chloro-3-methylphenyl group and a 5-(thiophen-3-yl)pyridin-3-ylmethyl group. This intricate arrangement of functional groups imparts the molecule with distinct pharmacological properties, including high lipophilicity and the ability to cross the blood-brain barrier, which are crucial for its potential use in central nervous system (CNS) disorders.

Recent studies have highlighted the potential of 3-(4-chloro-3-methylphenyl)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)propanamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound can effectively modulate key enzymes and receptors involved in the pathogenesis of these conditions, potentially offering new avenues for intervention.

In addition to its neuroprotective effects, 3-(4-chloro-3-methylphenyl)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)propanamide has also demonstrated anti-inflammatory properties. In vitro and in vivo studies have revealed that it can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a potential candidate for treating inflammatory disorders such as rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic profile of 3-(4-chloro-3-methylphenyl)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)propanamide has been extensively studied to ensure its suitability for clinical use. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, with good oral bioavailability and a long half-life. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further validate its therapeutic potential, several clinical trials are currently underway to evaluate the safety and efficacy of 3-(4-chloro-3-methylphenyl)-N-((5-(thiophen-3-y l)pyridin - 3 - ylmeth yl )pro pan amide. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to explore its efficacy in larger patient populations.

The structural diversity and functional versatility of 3-(4-chloro - 3 - methyl phen yl ) - N - (( 5 - ( thi oph en - 3 - yl ) pyr idin - 3 - ylm eth yl )pro pan amide also make it an attractive candidate for drug discovery efforts targeting other diseases. For instance, ongoing research is investigating its potential as an antiviral agent against emerging viral infections, such as SARS-CoV2. Preliminary studies have shown that it can inhibit viral replication by interfering with key viral enzymes, suggesting its broad-spectrum antiviral activity.

In conclusion, 3-(4-chloro - 3 - methyl phen yl ) - N - (( 5 - ( thi oph en - 3 - yl ) pyr idin - 3 - ylm eth yl )pro pan amide (CAS No. 1705496 - 18 - 9) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties position it as a valuable asset in the development of novel treatments for various diseases. As research continues to uncover new insights into its mechanisms of action and clinical utility, this compound is poised to make significant contributions to the field of medicinal chemistry.